Photobleaching Resistance vs. Fluorescein
Under identical total internal reflection fluorescence (TIRF) microscopy conditions (491 nm laser, 3.2 µW/µm² at the objective), the BODIPY FL core exhibits an apparent photobleaching time constant of 21.3 ± 0.6 seconds, compared to 1.4 ± 0.1 seconds for fluorescein (FITC) [1]. This represents a ~15.2-fold advantage in photobleaching resistance. Because the ethylamine substituent does not perturb the BODIPY core electronic structure, this photostability advantage is retained by BODIPY FL Ethylamine.
| Evidence Dimension | Apparent photobleaching time constant (single-molecule TIRF) |
|---|---|
| Target Compound Data | 21.3 ± 0.6 s (BODIPY FL core; ethylamine derivative inherits core photophysics) |
| Comparator Or Baseline | Fluorescein (FITC): 1.4 ± 0.1 s |
| Quantified Difference | ~15.2-fold longer photobleaching lifetime |
| Conditions | Single-molecule TIRF microscopy; 491 nm excitation; 3.2 µW/µm² laser flux at objective; aqueous buffer, pH 7.4 |
Why This Matters
For time-lapse imaging or single-molecule tracking experiments, the ~15-fold photobleaching margin directly determines the maximum observation window before irreversible signal loss – a procurement-critical parameter when selecting fluorophores for experiments exceeding the ~1.4-second lifetime of FITC.
- [1] Dulin D, Le Gall A, Perronet K, Soler N, et al. Reduced photobleaching of BODIPY-FL. PLoS ONE 8(9): e74200 (2013). Table 1: Summary of dye characteristics. View Source
